Cas no 1207002-11-6 (4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207002-11-6
• MF: C₁₉H₁₇FN₂O₂S
• MW: 356.413886785507
• CID: 5398421
• Update Time: 2025-05-21

4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 4-(4-butylphenyl)-6-fluoro-, 1,1-dioxide
• 4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C19H17FN2O2S/c1-2-3-4-14-5-8-16(9-6-14)22-13-17(12-21)25(23,24)19-10-7-15(20)11-18(19)22/h5-11,13H,2-4H2,1H3
• InChI Key： ZVEOMNCXCBYLDZ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(CCCC)C=C2)C=C1C#N

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.3±50.0 °C(Predicted)
• pka: -8.23±0.40(Predicted)

Additional information on 4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1207002-11-6, commonly referred to as 4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its influence on modern synthetic methodologies.

Benzothiazine derivatives, such as this compound, are known for their versatility in chemical reactions. The presence of a fluorine atom at the 6-position introduces electronic effects that enhance the compound's reactivity and stability. Additionally, the carbonitrile group at position 2 contributes to its polar nature, making it suitable for applications in polar solvents and intermolecular interactions. The butylphenyl substituent at position 4 further enhances the compound's hydrophobicity and thermal stability, which are critical properties for high-performance materials.

Recent research has focused on the synthesis of benzothiazine derivatives using innovative catalytic systems. For instance, the use of transition metal catalysts has enabled the construction of complex benzothiazine frameworks with high precision. These advancements have not only improved the yield of the compound but also expanded its potential applications in drug discovery and polymer chemistry. The ability to fine-tune the substituents on the benzothiazine ring has opened new avenues for tailoring the compound's properties according to specific requirements.

The dioxo structure of this compound plays a pivotal role in its reactivity. The oxygen atoms at positions 1 and 1 create a highly conjugated system that facilitates electron delocalization. This property is particularly advantageous in electrochemical applications, where electron transfer processes are critical. Recent studies have demonstrated that this compound can serve as an effective mediator in redox reactions, making it a promising candidate for use in energy storage devices such as batteries and supercapacitors.

In terms of biological applications, benzothiazine derivatives have shown potential as inhibitors of key enzymes involved in metabolic pathways. The fluorine atom at position 6 enhances the compound's bioavailability and selectivity, making it a valuable tool in drug design. Researchers have also explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have revealed that under certain conditions, such as UV light exposure or microbial action, the compound undergoes oxidative cleavage to form less complex products. These findings are crucial for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(4-butylphenyl)-6-fluoro-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a subject of ongoing research interest. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and materials science.